Cas no 141580-65-6 (Carbonic acid,(phenoxycarbonyl)azanyl phenyl ester)
141580-65-6 structure
Product Name:Carbonic acid,(phenoxycarbonyl)azanyl phenyl ester
CAS No:141580-65-6
MF:C14H11NO5
MW:273.240844011307
CID:101503
PubChem ID:10107329
Update Time:2025-04-18
Carbonic acid,(phenoxycarbonyl)azanyl phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbonic acid,(phenoxycarbonyl)azanyl phenyl ester
- (phenoxycarbonylamino) phenyl carbonate
- N,O-bisphenyloxycarbonylhydroxylamine
- N,O-Diphenoxycarbonyl hydroxylamine
- N,O-BIS-(PHENOXYCARBONYL)-HYDROXYLAMINE
- SCHEMBL4365385
- Phenyl [(phenoxycarbonyl)oxy]carbamate
- N,O-bis-phenoxycarbonylhydroxylamine
- N,O-bis(carbophenoxy)hydroxylamine
- N,O-diphenoxycarbonylhydroxylamine
- N,O-bis(phenoxycarbonyl)hydroxylamine
- 141580-65-6
- N,O-bis-(phenoxycarbonyl)hydroxylamine
- PTZVLZBVOIUMCH-UHFFFAOYSA-N
- carbonic acid (carbophenoxyamino) phenyl ester
- DTXSID90435761
- AKOS000279136
- Carbonic acid, (phenoxycarbonyl)azanyl phenyl ester
- (PHENOXYCARBONYL)AMINO PHENYL CARBONATE
-
- Inchi: 1S/C14H11NO5/c16-13(18-11-7-3-1-4-8-11)15-20-14(17)19-12-9-5-2-6-10-12/h1-10H,(H,15,16)
- InChI Key: PTZVLZBVOIUMCH-UHFFFAOYSA-N
- SMILES: O(C(NOC(=O)OC1C=CC=CC=1)=O)C1C=CC=CC=1
Computed Properties
- Exact Mass: 273.06400
- Monoisotopic Mass: 273.06372245g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 73.9Ų
Experimental Properties
- PSA: 73.86000
- LogP: 3.29650
Carbonic acid,(phenoxycarbonyl)azanyl phenyl ester Related Literature
-
S. Fletcher Org. Chem. Front. 2015 2 739
-
Shinya Adachi,Armand B. Cognetta,Micah J. Niphakis,Zhi He,Adam Zajdlik,Jeffrey D. St. Denis,Conor C. G. Scully,Benjamin F. Cravatt,Andrei K. Yudin Chem. Commun. 2015 51 3608
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